Cas no 452090-16-3 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno2,3-dpyrimidin-4-yl}piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno2,3-dpyrimidin-4-yl}piperazine
• CAS No: 452090-16-3
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 5971667
• PubChem ID: 989882
• Update Time: 2025-06-07

1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno2,3-dpyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno2,3-dpyrimidin-4-yl}piperazine
• 4-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-5,6-dimethylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-5,6-dimethyl-
• SCHEMBL1907247
• EU-0099021
• VU0150918-2
• 452090-16-3
• 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5,6-dimethylthieno[2,3-d]pyrimidine
• AKOS000642132
• F0917-5318
• CCG-34671
• AO-364/42192153
• Z31240689
• ChemDiv1_016868
• 4-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-5,6-dimethylthieno[2,3-d]pyrimidine
• Oprea1_102306
• SR-01000588599-1
• SR-01000588599
• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine
• HMS634O16

• Inchi： 1S/C20H22N4O2S/c1-13-14(2)27-20-18(13)19(21-11-22-20)24-7-5-23(6-8-24)10-15-3-4-16-17(9-15)26-12-25-16/h3-4,9,11H,5-8,10,12H2,1-2H3
• InChI Key： YJACWVZIKSUCIZ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC3=CC=C4OCOC4=C3)CC2)=C2C(C)=C(C)SC2=N1

Computed Properties

• Exact Mass: 382.14634713g/mol
• Monoisotopic Mass: 382.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 553.6±50.0 °C(Predicted)
• pka: 7.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno2,3-dpyrimidin-4-yl}piperazine

Introduction to 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine (CAS No. 452090-16-3)

1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine, identified by its CAS number 452090-16-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activity. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, which are designed to interact with specific targets in biological systems. The presence of both aromatic and heterocyclic moieties in its structure contributes to its unique chemical and pharmacological properties.

The molecular framework of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine incorporates a benzodioxol ring system, which is known for its role in various bioactive molecules. This moiety is often associated with activities such as anxiolytic and antidepressant effects, although its exact contributions can vary depending on the overall molecular context. The benzodioxol ring is linked to a methylpiperazine moiety through a carbon atom, which serves as a key pharmacophore for modulating central nervous system (CNS) activity. Piperazine derivatives are widely studied for their potential in treating neurological disorders due to their ability to interact with various neurotransmitter receptors.

The other major component of this compound is the 5,6-dimethylthieno[2,3-d]pyrimidin scaffold. This heterocyclic system combines a thiophene ring with a pyrimidine core, creating a structure that is both structurally diverse and biologically relevant. Thiophene derivatives have been extensively explored for their antimicrobial, antiviral, and anti-inflammatory properties, while pyrimidine-based compounds are well-known for their roles in nucleic acid metabolism and as pharmacological agents targeting enzymes such as kinases. The integration of these two heterocyclic systems into 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine suggests that it may exhibit multifaceted biological activities.

Recent advancements in drug discovery have emphasized the importance of designing molecules with multiple functional groups that can simultaneously engage multiple targets or modulate signaling pathways in a synergistic manner. The structural complexity of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine aligns well with this trend. The compound's ability to interact with both CNS-related receptors and enzymes involved in metabolic pathways makes it an attractive candidate for further investigation.

In terms of potential applications, this compound has been studied for its interactions with various biological targets that are relevant to neurological disorders. For instance, the piperazine moiety could potentially interact with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as depression and anxiety. Meanwhile, the thienopyrimidine core might engage with enzymes or receptors involved in neuroinflammation or neurodegeneration. Such dual-targeting capabilities could lead to the development of more effective therapeutic strategies compared to traditional monotherapies.

The synthesis and characterization of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperazine have been reported in several scientific publications. Researchers have employed multi-step synthetic routes involving functional group transformations such as alkylation and cyclization reactions to construct the desired molecular framework. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound.

Evaluation of the pharmacological properties of this compound has primarily focused on its potential effects on CNS function. Preclinical studies have demonstrated that derivatives sharing structural similarities with 1-(2H-1,3-benzodioxol-5-yl)methyl-4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-y}l piperazine exhibit anxiolytic and antidepressant-like behaviors in animal models. These findings suggest that the benzodioxol-piperazine moiety may contribute significantly to these effects by modulating serotonin receptor activity.

Additionally, the thienopyrimidine component has shown promise in inhibiting certain kinases that are overexpressed in cancer cells. This dual functionality—potential CNS modulation combined with anti-proliferative effects—makes this compound a valuable scaffold for developing dual-action therapeutics that could address both neurological and oncological conditions simultaneously.

The development of novel drug candidates often involves rigorous optimization processes to enhance potency while minimizing side effects. Future studies on 1-(2H-